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Compound of Interest

Compound Name: 2-Methylbenzoic acid anhydride

Cat. No.: B1593519 Get Quote

This guide provides an in-depth exploration of o-toluic anhydride, a key reagent in organic

synthesis with significant applications in pharmaceutical and materials science. Designed for

researchers, chemists, and drug development professionals, this document delves into the

core physical and chemical properties, synthesis, reactivity, and safe handling of this versatile

compound.

Core Molecular and Physical Characteristics
o-Toluic anhydride, also known as 2-methylbenzoic anhydride, is the symmetrical anhydride of

o-toluic acid. Its structure, featuring two o-toluoyl groups linked by an oxygen atom, imparts a

high degree of reactivity, making it an excellent acylating agent.

Table 1: Key Physical and Chemical Properties of o-
Toluic Anhydride
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Property Value Source(s)

IUPAC Name
(2-methylbenzoyl) 2-

methylbenzoate
[1]

CAS Number 607-86-3 [2]

Molecular Formula C₁₆H₁₄O₃ [1]

Molecular Weight 254.28 g/mol [1]

Appearance
White to off-white crystalline

solid or powder
[3]

Melting Point 39 °C [4]

Boiling Point
221 °C at 11 mmHg; 408.6 °C

at 760 mmHg
[5]

Density ~1.2 g/cm³ [5]

Solubility

Soluble in many organic

solvents such as ethers, and

chlorinated hydrocarbons.

Reacts with water and

alcohols.

[6]

Flash Point 194 °C [7]

Synthesis of o-Toluic Anhydride: A Laboratory
Protocol
The synthesis of o-toluic anhydride is most commonly achieved through the dehydration of o-

toluic acid. One effective laboratory-scale method involves the use of a dehydrating agent such

as acetic anhydride. A more reactive approach involves the conversion of o-toluic acid to its

acid chloride, followed by reaction with a salt of o-toluic acid.

Protocol: Synthesis via o-Toluoyl Chloride
This two-step method generally provides high yields of the desired anhydride. The initial step is

the formation of o-toluoyl chloride, which is then reacted with sodium o-toluate.
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Step 1: Synthesis of o-Toluoyl Chloride

Setup: In a fume hood, equip a round-bottom flask with a reflux condenser and a magnetic

stirrer. The apparatus must be thoroughly dried to prevent hydrolysis.

Reaction: To the flask, add o-toluic acid and a slight molar excess (approximately 1.2

equivalents) of thionyl chloride (SOCl₂). A catalytic amount of N,N-dimethylformamide (DMF)

can be added to accelerate the reaction.[8]

Heating: Gently heat the mixture under reflux. The reaction is complete when the evolution of

sulfur dioxide and hydrogen chloride gas ceases.

Purification: Remove the excess thionyl chloride by distillation, preferably under reduced

pressure. The resulting crude o-toluoyl chloride can be used directly in the next step or

purified by vacuum distillation.[9]

Step 2: Synthesis of o-Toluic Anhydride

Preparation of Sodium o-Toluate: Prepare the sodium salt of o-toluic acid by reacting it with

one equivalent of sodium hydroxide in an appropriate solvent and then thoroughly drying the

resulting salt.

Reaction: Dissolve the crude or purified o-toluoyl chloride in an inert, anhydrous solvent

(e.g., diethyl ether or dichloromethane).

Addition: Slowly add the dried sodium o-toluate to the solution of o-toluoyl chloride with

vigorous stirring.

Workup: After the reaction is complete, the sodium chloride byproduct is removed by

filtration. The solvent is then removed from the filtrate under reduced pressure to yield crude

o-toluic anhydride.

Purification: The crude product can be purified by recrystallization from a suitable solvent or

by vacuum distillation.

Causality in Experimental Choices: The use of thionyl chloride is advantageous because its

byproducts (SO₂ and HCl) are gaseous, which simplifies their removal from the reaction
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mixture.[8] Performing the reaction under anhydrous conditions is critical as both o-toluoyl

chloride and o-toluic anhydride are readily hydrolyzed by water.

Spectroscopic and Reactivity Profile
Spectroscopic Analysis

Infrared (IR) Spectroscopy: A key feature in the IR spectrum of an acid anhydride is the

presence of two carbonyl (C=O) stretching bands.[10] For o-toluic anhydride, these are

expected to appear around 1820-1800 cm⁻¹ and 1760-1740 cm⁻¹. The higher frequency

band corresponds to the symmetric C=O stretch, while the lower frequency band is due to

the asymmetric stretch.[10] The presence of the aromatic ring will also be indicated by C-H

stretching peaks above 3000 cm⁻¹ and C=C stretching peaks in the 1600-1450 cm⁻¹ region.

Nuclear Magnetic Resonance (NMR) Spectroscopy:

¹H NMR: The proton NMR spectrum is expected to show signals for the aromatic protons

in the region of 7.0-8.0 ppm. The methyl protons will appear as a singlet further upfield,

typically around 2.3-2.6 ppm.[11]

¹³C NMR: The carbon NMR spectrum will show a characteristic signal for the carbonyl

carbons in the downfield region, typically around 160-170 ppm. The aromatic carbons will

resonate in the 125-140 ppm range, and the methyl carbon will appear upfield, around 20-

25 ppm.[12]

Reactivity and Acylation Mechanism
o-Toluic anhydride is a powerful acylating agent, reacting with nucleophiles such as alcohols,

amines, and phenols to introduce the o-toluoyl group. The reaction proceeds via a nucleophilic

acyl substitution mechanism.

o-Toluic Anhydride

Tetrahedral Intermediate

Nucleophilic Attack

Nucleophile (Nu-H)

Acylated ProductCollapse of Intermediate

o-Toluic Acid

Elimination of Leaving Group
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Click to download full resolution via product page

Caption: Nucleophilic Acyl Substitution Mechanism of o-Toluic Anhydride.

The causality of this reactivity lies in the structure of the anhydride. The two electron-

withdrawing carbonyl groups polarize the carbonyl carbons, making them highly electrophilic

and susceptible to attack by nucleophiles. The o-toluate anion is a relatively good leaving group

due to resonance stabilization, which facilitates the collapse of the tetrahedral intermediate.[13]

Applications in Drug Development and Organic
Synthesis
The ability of o-toluic anhydride to efficiently introduce the o-toluoyl group makes it a valuable

reagent in the synthesis of complex organic molecules, including active pharmaceutical

ingredients (APIs). The o-toluoyl group can serve as a protecting group for alcohols and

amines or can be an integral part of the final molecular structure, influencing the compound's

biological activity and pharmacokinetic properties.

Safety, Handling, and Storage
Hazard Identification: o-Toluic anhydride is a corrosive substance that can cause severe skin

and eye irritation.[5] It is also harmful if swallowed or inhaled. As with many anhydrides, it is

moisture-sensitive and will react with water to form o-toluic acid, releasing heat.

Handling:

Always handle o-toluic anhydride in a well-ventilated fume hood.

Wear appropriate personal protective equipment (PPE), including chemical-resistant gloves,

safety goggles, and a lab coat.

Avoid inhalation of dust and vapors.

Ensure all equipment is dry before use to prevent exothermic reactions with water.

Storage:
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.

Keep away from moisture, strong bases, and oxidizing agents.

The product may be stored under an inert atmosphere, such as argon, to prevent

degradation.[14]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b1593519#o-toluic-anhydride-physical-properties]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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